Cas no 2228491-98-1 (O-2-(1H-pyrrol-2-yl)propylhydroxylamine)

• Product Name: O-2-(1H-pyrrol-2-yl)propylhydroxylamine
• CAS No: 2228491-98-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5939046
• PubChem ID: 165665081
• Update Time: 2025-06-08

O-2-(1H-pyrrol-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1H-pyrrol-2-yl)propylhydroxylamine
• 2228491-98-1
• EN300-1835934
• O-[2-(1H-pyrrol-2-yl)propyl]hydroxylamine

• Inchi： 1S/C7H12N2O/c1-6(5-10-8)7-3-2-4-9-7/h2-4,6,9H,5,8H2,1H3
• InChI Key： ZJOPBSHYVAGEKZ-UHFFFAOYSA-N
• SMILES： O(CC(C)C1=CC=CN1)N

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51Ų

Additional information on O-2-(1H-pyrrol-2-yl)propylhydroxylamine

Recent Advances in the Study of O-2-(1H-pyrrol-2-yl)propylhydroxylamine (CAS: 2228491-98-1)

O-2-(1H-pyrrol-2-yl)propylhydroxylamine (CAS: 2228491-98-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrole-hydroxylamine hybrid structure, has shown promising potential in various therapeutic applications, including enzyme inhibition and targeted drug delivery. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key findings from the latest research is the compound's ability to act as a selective inhibitor of certain metalloenzymes, particularly those involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry demonstrated that O-2-(1H-pyrrol-2-yl)propylhydroxylamine exhibits strong inhibitory effects on matrix metalloproteinases (MMPs), which are implicated in diseases such as cancer and arthritis. The study utilized X-ray crystallography to reveal the binding interactions between the compound and the active site of MMP-9, providing valuable insights for further drug design.

Another significant advancement is the development of novel synthetic routes for O-2-(1H-pyrrol-2-yl)propylhydroxylamine. Researchers have reported a more efficient and scalable method involving a palladium-catalyzed coupling reaction, which significantly improves the yield and purity of the compound. This breakthrough, detailed in a recent issue of Organic Letters, addresses previous challenges related to the instability of the hydroxylamine moiety during synthesis.

In addition to its therapeutic potential, O-2-(1H-pyrrol-2-yl)propylhydroxylamine has also been investigated for its role in chemical biology tools. A study in ACS Chemical Biology highlighted its use as a versatile building block for the design of activity-based probes, enabling the visualization and profiling of enzyme activities in complex biological systems. This application opens new avenues for understanding disease mechanisms and identifying novel drug targets.

Looking ahead, ongoing research is exploring the pharmacokinetic properties and in vivo efficacy of O-2-(1H-pyrrol-2-yl)propylhydroxylamine. Preliminary results from animal models suggest favorable bioavailability and low toxicity, making it a promising candidate for further preclinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.